Cas no 7344-02-7 (C20 Ceramide)

• Product Name: C20 Ceramide
• CAS No: 7344-02-7
• MF: C₃₈H₇₅NO₃
• MW: 594.007012605667
• CID: 978071
• PubChem ID: 329769547
• Update Time: 2025-04-19

C20 Ceramide Chemical and Physical Properties

Names and Identifiers

• n-arachidoyl-d-erythro-sphingosine
• C20 Ceramide
• C-20 Ceramide
• CERAMIDE C20
• N-arachidoylceramide
• N-ARACHIDOYL-D-ERYTHRO-SPHINGOSINE,SYNTHETICAL
• N-Arachidoyl-D-erythro-sphingosineCeramide C20
• N-Eicosanoyl-C18-sphingosine
• (2S,3R,4E)-2-(Eicosanoylamino)-4-octadecene-1,3-diol
• N-Eicosanoyl-D-sphingosine
• N-[(1S,2R,3E)-2-Hydroxy-1-(hydroxymethyl)-3-heptadecen-1-yl]eicosanamide
• C20-Ceramide
• C20 Ceramide (d18:1/20:0)
• Cer(d18:1/20:0)
• N-(eicosanoyl)-ceramide
• SCHEMBL22911186
• N-Arachidoyl-D-sphingosine
• N-eicosanoylsphingosine
• N-(eicosanoyl) sphingosine
• CHEBI:72962
• AKOS040758319
• Q27140215
• N-(eicosanoyl)sphing-4-enine
• N-Arachidoyl-D-sphingosine, >=98.0% (TLC)
• LMSP02010007
• N-eicosanoylsphing-4-enine
• N-(eicosanoyl)ceramide
• BP-28819
• N-(eicosanoyl)-sphing-4-enine
• 7344-02-7
• Ceramide d38:1
• N-[(E,2S,3R)-1,3-dihydroxyoctadec-4-en-2-yl]icosanamide
• N-(icosanoyl)ceramide
• N-icosanoylsphing-4-enine
• N-eicosanoyl-sphing-4-enine
• N-[(2S,3R,4E)-1,3-dihydroxyoctadec-4-en-2-yl]icosanamide
• N-icosanoylsphingosine
• C20 Ceramide (d18:1/20:0), N-arachidoyl-D-erythro-sphingosine, powder
• N-(icosanoyl)sphing-4-enine
• C20 Cer
• HY-112016
• DB-231027
• Eicosanamide, N-[2-hydroxy-1-(hydroxymethyl)-3-heptadecenyl]-, [R-(R*,S*)]-
• N-[(2s,3r,4e)-1,3-dihydroxy-4-octadecen-2-yl]icosanamide
• sphingomyelin C20:2
• CS-0998319
• HY-112016A
• G90903
• 123482-93-9

• MDL： MFCD02259131
• Inchi： 1S/C38H75NO3/c1-3-5-7-9-11-13-15-17-18-19-20-22-24-26-28-30-32-34-38(42)39-36(35-40)37(41)33-31-29-27-25-23-21-16-14-12-10-8-6-4-2/h31,33,36-37,40-41H,3-30,32,34-35H2,1-2H3,(H,39,42)/b33-31+/t36-,37+/m0/s1
• InChI Key： XWBWIAOWSABHFI-NUKVNZTCSA-N
• SMILES： O[C@H](/C=C/CCCCCCCCCCCCC)[C@H](CO)NC(CCCCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 593.57500
• Monoisotopic Mass: 593.57469525g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 42
• Rotatable Bond Count: 35
• Complexity: 316
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 156
• XLogP3: 15

Experimental Properties

• Color/Form: White or off white powder
• Density: 0.9431 (rough estimate)
• Melting Point: 89-90°C
• Boiling Point: 646.97°C (rough estimate)
• Refractive Index: 1.5350 (estimate)
• Solubility: Chloroform (Slightly), Methanol (Slightly)
• Stability/Shelf Life: Stable, but may be heat sensitive - store at -20 C. Incompatible with oxidizing agents.
• PSA: 69.56000
• LogP: 11.51430
• Solubility: Not determined

C20 Ceramide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Sphingolipids Long-chain ceramides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Sphingolipids Ceramides Long-chain ceramides